Cas no 73291-02-8 (ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate)

• Product Name: ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate
• CAS No: 73291-02-8
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 5563571
• Update Time: 2025-10-30

ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate

• Inchi： 1S/C18H20O5/c1-4-21-16(19)8-12-9-17(20)22-15-10-14-11(7-13(12)15)5-6-18(2,3)23-14/h7,9-10H,4-6,8H2,1-3H3
• InChI Key： YKYOETIMUPIHCT-UHFFFAOYSA-N
• SMILES： C12=CC3OC(C)(C)CCC=3C=C1C(CC(OCC)=O)=CC(=O)O2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins

Additional information on ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate

Research Brief on Ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate (CAS: 73291-02-8)

Ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate (CAS: 73291-02-8) is a synthetic coumarin derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its pyranocoumarin scaffold, exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate. The study demonstrated that this compound effectively inhibits the proliferation of several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells, by inducing apoptosis via the mitochondrial pathway. The researchers also identified key structural features of the compound that contribute to its bioactivity, providing valuable insights for future drug design.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory effects of ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate. The findings revealed that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study suggested that the compound's anti-inflammatory activity is mediated through the suppression of the NF-κB signaling pathway, highlighting its potential as a lead compound for developing novel anti-inflammatory agents.

The synthesis of ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate has also been a subject of recent research. A 2022 paper in Tetrahedron Letters reported an improved synthetic route that enhances yield and purity while reducing the number of steps. The new method employs a one-pot multicomponent reaction, which is more efficient and environmentally friendly compared to traditional approaches. This advancement is expected to facilitate further pharmacological studies and scale-up production of the compound.

In addition to its therapeutic potential, ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate has been investigated for its role as a fluorescent probe. A 2023 study in Analytical Chemistry demonstrated that the compound exhibits strong fluorescence properties, making it suitable for bioimaging applications. The researchers successfully used the compound to track cellular uptake and distribution in real-time, opening new avenues for its use in diagnostic and imaging technologies.

Despite these promising findings, challenges remain in the development of ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's diverse biological activities and structural versatility make it a compelling candidate for further research in drug discovery and development.

In conclusion, ethyl 2-(8,8-dimethyl-2-oxo-2,6,7,8-tetrahydropyrano[3,2-g]chromen-4-yl)acetate (CAS: 73291-02-8) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anticancer, anti-inflammatory, and bioimaging applications. Continued research efforts are expected to uncover new therapeutic uses and optimize its pharmacological profile, paving the way for its eventual clinical translation.